Cas no 1291864-63-5 (ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate
• CAS No: 1291864-63-5
• MF: C₁₆H₁₉ClN₆O₃
• MW: 378.81346154213
• CID: 5322033
• Update Time: 2025-08-05

ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({5-[(4-chlorophenyl)amino]-1H-1,2,3-triazol-4-yl}carbonyl)piperazine-1-carboxylate
• ethyl 4-[5-(4-chloroanilino)-2H-triazole-4-carbonyl]piperazine-1-carboxylate
• STL098835
• ethyl 4-(5-((4-chlorophenyl)amino)-1H-1,2,3-triazole-4-carbonyl)piperazine-1-carboxylate
• ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate

• Inchi： 1S/C16H19ClN6O3/c1-2-26-16(25)23-9-7-22(8-10-23)15(24)13-14(20-21-19-13)18-12-5-3-11(17)4-6-12/h3-6H,2,7-10H2,1H3,(H2,18,19,20,21)
• InChI Key： PAJZPDDNPAIEKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(N2CCN(C(=O)OCC)CC2)=O)=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• XLogP3: 2.5
• Topological Polar Surface Area: 103

Additional information on ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate

Ethyl 4-{5-[(4-Chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate (CAS No. 1291864-63-5): A Comprehensive Overview

Ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate (CAS No. 1291864-63-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a triazole moiety, and an ethyl ester group. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring is a common pharmacophore in many drugs due to its ability to modulate various biological targets. In the context of ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate, the piperazine moiety likely plays a crucial role in enhancing the compound's solubility and permeability across biological membranes. This property is essential for optimizing drug delivery and bioavailability.

The triazole moiety is another key structural feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of the triazole ring in ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate suggests that it may exhibit similar biological activities. Recent studies have shown that triazole-containing compounds can effectively target specific enzymes and receptors involved in various disease pathways.

The ethyl ester group is an important functional group that can influence the pharmacokinetic properties of the compound. Esters are often used to improve the stability and solubility of drugs, making them more suitable for oral administration. In the case of ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate, the ethyl ester group may enhance its stability in physiological conditions and facilitate its absorption in the gastrointestinal tract.

The (4-chlorophenyl)amino substituent is another critical component of this compound. Chlorinated phenyl groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites. This substituent may also contribute to the compound's selectivity and potency by interacting with specific binding sites on target proteins.

In terms of its potential therapeutic applications, ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate has been studied for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that it may have potential as a novel treatment for inflammatory diseases and chronic pain conditions.

Furthermore, recent research has explored the anticancer potential of ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate. Studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for further development as an anticancer agent.

The synthesis of ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate typically involves multi-step reactions that include coupling reactions, cyclizations, and functional group modifications. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process and improve overall efficiency.

In conclusion, ethyl 4-{5-[(4-chlorophenyl)amino]-1H-1,2,3-triazole-4-carbonyl}piperazine-1-carboxylate (CAS No. 1291864-63-5) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.